molecular formula C13H14O4 B8391530 4-Propoxy-3-methyl-benzofuran-2-carboxylic acid

4-Propoxy-3-methyl-benzofuran-2-carboxylic acid

Cat. No.: B8391530
M. Wt: 234.25 g/mol
InChI Key: MQOLSTSPCSAVQR-UHFFFAOYSA-N
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Description

4-Propoxy-3-methyl-benzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14O4

Molecular Weight

234.25 g/mol

IUPAC Name

3-methyl-4-propoxy-1-benzofuran-2-carboxylic acid

InChI

InChI=1S/C13H14O4/c1-3-7-16-9-5-4-6-10-11(9)8(2)12(17-10)13(14)15/h4-6H,3,7H2,1-2H3,(H,14,15)

InChI Key

MQOLSTSPCSAVQR-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=CC=CC2=C1C(=C(O2)C(=O)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 160 mg of 4-propoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester dissolved in 1 mL of THF was added 3 mL of LiOH solution (3.6 g LiOH/50 mL MeOH/50 mL H2O). The mixture was stirred at room temperature overnight. The solvents were removed under vacuum and the residue was dissolved in 5 mL of water. The solution was acidified and the resulting suspension was filtered. The solid product was dried under vacuum to give 124 mg (87% yield) of 4-propoxy-3-methyl-benzofuran-2-carboxylic acid, obtained as white solid.
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160 mg
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1 mL
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3 mL
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